Cas no 946517-74-4 (4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 946517-74-4
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6782526
• PubChem ID: 86625341
• Update Time: 2025-05-19

4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-(3-azidopropyl)piperidine
• 4-(3-azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester
• 946517-74-4
• RUPDZQJZBSNLFP-UHFFFAOYSA-N
• 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H24N4O2/c1-13(2,3)19-12(18)17-9-6-11(7-10-17)5-4-8-15-16-14/h11H,4-10H2,1-3H3
• InChI Key： RUPDZQJZBSNLFP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCCN=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Guide to 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 946517-74-4): Properties, Applications, and Market Insights

4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 946517-74-4) is a specialized organic compound widely used in pharmaceutical research, bioconjugation, and material science. This tert-butyl ester derivative features an azido functional group, making it a valuable intermediate for click chemistry applications. With the growing demand for bioorthogonal reactions in drug discovery, this compound has gained significant attention in recent years.

The molecular structure of 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester combines a piperidine ring with a propyl azide side chain, protected by a tert-butoxycarbonyl (Boc) group. This unique architecture enables selective reactivity in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation techniques. Researchers frequently search for "Boc-protected azido compounds" or "piperidine-based click chemistry reagents" when exploring this chemical's applications.

In pharmaceutical development, CAS 946517-74-4 serves as a key building block for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation systems. The compound's azide moiety allows efficient conjugation with alkyne-bearing biomolecules, addressing current research trends in "small molecule drug conjugates" and "precision medicine platforms." Recent publications highlight its utility in creating bifunctional linkers for cancer therapeutics and neurodegenerative disease research.

The synthesis and handling of 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester require standard organic chemistry laboratory conditions. While the azido group offers valuable reactivity, researchers should follow proper safety protocols for azide-containing compounds. Common queries like "stability of azido-propyl derivatives" or "storage conditions for Boc-azido intermediates" reflect practical concerns in working with this material.

Market analysis shows increasing demand for 946517-74-4 among contract research organizations (CROs) and academic laboratories focusing on bioconjugation strategies. The compound's role in developing antibody-drug conjugates (ADCs) aligns with the booming targeted therapy sector, projected to grow at 14% CAGR through 2030. Suppliers frequently receive inquiries about "bulk quantities of piperidine-azido intermediates" and "custom synthesis of Boc-protected click chemistry reagents."

From a regulatory perspective, 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester falls under general laboratory chemicals classification. However, researchers should verify local regulations regarding azide-containing compounds before procurement. The scientific community continues to explore novel applications, with recent studies investigating its use in nanomaterial functionalization and bioimaging probes development.

Quality control parameters for CAS 946517-74-4 typically include HPLC purity assessment (>95%), 1H/13C NMR verification, and mass spectrometry confirmation. Analytical data sheets often feature searches for "characterization of azido-piperidine derivatives" and "spectroscopic data for Boc-protected amines." The compound's stability under various conditions makes it suitable for long-term research projects requiring reliable chemical intermediates.

Future research directions for 4-(3-Azido-propyl)-piperidine-1-carboxylic acid tert-butyl ester may explore its potential in DNA-encoded library technology and covalent inhibitor design. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound's dual functionality positions it as a versatile tool for medicinal chemistry applications. Ongoing studies investigate its role in developing next-generation biotherapeutics and smart materials for biomedical engineering.